N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C23H19ClN2O4S
• Molecular Weight: 454.9 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C23H19ClN2O4S/c1-28-18-10-13(11-19(29-2)21(18)30-3)22(27)25-14-8-9-15(16(24)12-14)23-26-17-6-4-5-7-20(17)31-23/h4-12H,1-3H3,(H,25,27)
• InChI Key: IDTXYGOGOCUURS-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC(=C(C=C2)C3=NC4=CC=CC=C4S3)Cl

Description

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide, also known as BTA-1, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. BTA-1 belongs to the class of benzamide compounds and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide is not fully understood, but studies have suggested that it may act through multiple pathways. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has been shown to modulate the activity of various signaling pathways, including the MAPK/ERK pathway, which plays a role in cell growth and differentiation.
Biochemical and Physiological Effects:
N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of COX-2, which is involved in the production of prostaglandins. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has also been shown to inhibit the activity of HDACs, which can lead to changes in gene expression and cellular function. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has been shown to have neuroprotective effects, with studies demonstrating its ability to protect neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has several advantages for lab experiments. It is a stable compound that can be synthesized on a large scale with high purity. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has been extensively studied, and its pharmacological properties have been well characterized. However, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide also has some limitations for lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its effects on various signaling pathways and cellular processes. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has also been shown to have low solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide. One area of research is the development of more potent and selective analogs of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide. Another area of research is the elucidation of its mechanism of action and its effects on various signaling pathways and cellular processes. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has shown promise as a potential therapeutic agent for various diseases, and further research is needed to evaluate its efficacy and safety in preclinical and clinical studies. Additionally, the potential use of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide in combination with other drugs or therapies should be explored.

Synthesis Methods

The synthesis of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide involves the reaction of 3-chloro-4,5-dimethoxybenzoic acid with 2-aminobenzothiazole in the presence of thionyl chloride. The resulting intermediate is then treated with 4-(dimethylamino)pyridine and trimethoxybenzoyl chloride to yield the final product, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide. The synthesis method of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has been optimized to improve yield and purity, and the compound has been synthesized on a large scale for further research.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4,5-trimethoxybenzamide has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. It has also been shown to have potential as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of various cancer cell lines.